N-(2,5-dimethoxyphenyl)-2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C23H23N5O4/c1-14-5-7-19(15(2)9-14)28-22-17(11-25-28)23(30)27(13-24-22)12-21(29)26-18-10-16(31-3)6-8-20(18)32-4/h5-11,13H,12H2,1-4H3,(H,26,29)
• InChI Key: UUSPEKKDZCVVCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=C(C=CC(=C4)OC)OC)C
• Molecular Formula: C23H23N5O4
• Molecular Weight: 433.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H23N5O4 and its molecular weight is 433.468. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Compound Synthesis and Evaluation

Researchers have synthesized a series of new heterocycles that incorporate the antipyrine moiety. These compounds, including some closely related to N-(2,5-dimethoxyphenyl)-2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide, have demonstrated significant antimicrobial activity. The synthesis process involves various chemical reactions, leading to the formation of new compounds characterized by IR, 1H NMR, and mass spectral studies (Bondock et al., 2008). Similar compounds have been synthesized, employing different substituents and conditions, resulting in novel isoxazolines, isoxazoles, and derivatives with potential antimicrobial and anticancer properties (Rahmouni et al., 2014).

Biochemical and Medical Research

Ligand Binding and PET Imaging

Certain pyrazolo[1,5-a]pyrimidine derivatives, closely related to N-(2,5-dimethoxyphenyl)-2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide, have been evaluated for their binding affinity to the translocator protein 18 kDa (TSPO). This protein is recognized as an early biomarker for neuroinflammatory processes. These derivatives have shown subnanomolar affinity for the TSPO and have been used in in vitro autoradiography and positron emission tomography (PET) imaging on rodent models of neuroinflammation, suggesting their potential as in vivo PET-radiotracers for neuroinflammatory diseases (Damont et al., 2015).

Antitumor Activity

Research into the antitumor activity of compounds structurally related to N-(2,5-dimethoxyphenyl)-2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide has yielded promising results. A series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives showed mild to moderate antitumor activity against the human breast adenocarcinoma cell line MCF7. The most active compound in this series exhibited an IC50 comparable to standard antitumor agents, highlighting the therapeutic potential of these compounds (El-Morsy et al., 2017).